Cas no 1093750-99-2 (Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate)
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate is a fluorinated bicyclic ester with a strained cyclopropane ring system, offering unique reactivity and structural features for synthetic applications. The difluoromethyl substitution enhances its stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The bicyclo[3.1.0]hexane scaffold provides rigidity, which can influence conformational properties in drug design. This compound is particularly useful for introducing fluorinated motifs into complex molecules, leveraging the electronic effects of fluorine to modulate biological activity or physicochemical properties. Its ester functionality allows for further derivatization, enabling versatile downstream transformations. Suitable for use in medicinal chemistry and material science, it serves as a building block for advanced synthetic targets.
![Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate structure](https://ossimg.kuujia.com/scimg/1094000/1093750-99-2x500.png)
1093750-99-2 structure
Product Name:Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
CAS No:1093750-99-2
MF:C8H10F2O2
MW:176.160609722137
MDL:MFCD26521104
CID:4560347
PubChem ID:68879786
Update Time:2025-05-28
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
- SB11632
- methyl6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
- MFCD26521104
- SCHEMBL4019478
- BS-42923
- Bicyclo[3.1.0]hexane-3-carboxylic acid, 6,6-difluoro-, methyl ester
- 1093750-99-2
- SY321100
- CS-0055548
- DTXSID401162081
- P14073
- UEJNIGHPMYGIDX-UHFFFAOYSA-N
- Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
-
- MDL： MFCD26521104
- Inchi： 1S/C8H10F2O2/c1-12-7(11)4-2-5-6(3-4)8(5,9)10/h4-6H,2-3H2,1H3
- InChI Key： UEJNIGHPMYGIDX-UHFFFAOYSA-N
- SMILES： FC1(C2CC(C(=O)OC)CC21)F
Computed Properties
- Exact Mass: 176.06488588 g/mol
- Monoisotopic Mass: 176.06488588 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3
- Molecular Weight: 176.16
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321761-1g |
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 95% | 1g |
$960 | 2021-06-15 | |
| Chemenu | CM321761-1g |
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 95% | 1g |
$533 | 2023-02-19 | |
| Chemenu | CM321761-100mg |
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 95% | 100mg |
$160 | 2023-02-19 | |
| Chemenu | CM321761-250mg |
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 95% | 250mg |
$267 | 2023-02-19 | |
| eNovation Chemicals LLC | D657111-1G |
methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 97% | 1g |
$360 | 2024-05-23 | |
| eNovation Chemicals LLC | D657111-5G |
methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 97% | 5g |
$1080 | 2024-05-23 | |
| eNovation Chemicals LLC | D657111-10G |
methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 97% | 10g |
$1805 | 2024-05-23 | |
| eNovation Chemicals LLC | D657111-25G |
methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 97% | 25g |
$3610 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126188-1g |
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 95+% | 1g |
￥4505.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126188-5g |
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate |
1093750-99-2 | 95+% | 5g |
￥14503.00 | 2024-08-09 |
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:1093750-99-2)Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
Order Number:A1027270
Stock Status:in Stock
Quantity:500mg/100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:34
Price ($):248.0/6330.0
Email:sales@amadischem.com
Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1093750-99-2)Methyl 6,6-difluorobicyclo[3.1.0]hexane-3-carboxylate
Purity:99%/99%
Quantity:500mg/100g
Price ($):248.0/6330.0